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Compound of Interest

Compound Name:
1H-Indole, 3-(2-imidazolin-2-

ylmethyl)-

CAS No.: 19853-01-1

Cat. No.: B15070009

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of 1H-Indole, 3-(2-imidazolin-2-
ylmethyl)-, a heterocyclic compound of interest in medicinal chemistry. As a Senior Application

Scientist, the following sections synthesize available technical data with field-proven insights,

focusing on the core chemical identity, potential synthetic routes, and predicted biological

significance based on related structural analogs. It is important to note that while extensive

research exists for the broader class of indole and imidazole-containing molecules, specific

experimental data for this particular derivative is limited in publicly accessible databases. This

guide, therefore, leverages information from closely related compounds to provide a robust and

scientifically grounded resource.

Section 1: Core Compound Identity and
Physicochemical Properties
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1H-Indole, 3-(2-imidazolin-2-ylmethyl)- is a molecule featuring a bicyclic indole nucleus

connected at the 3-position to a 2-imidazoline ring via a methylene bridge. The indole scaffold

is a privileged structure in drug discovery, known for its ability to mimic peptide structures and

interact with a wide array of biological targets.[1][2] The imidazole moiety, another critical

heterocyclic ring, is also a common feature in many pharmaceuticals. The combination of these

two pharmacophores suggests a high potential for diverse biological activity.

Chemical Identification:

While a specific CAS (Chemical Abstracts Service) number for 1H-Indole, 3-(2-imidazolin-2-
ylmethyl)- is not readily available in major chemical databases under its systematic name or

common identifiers, it is registered in the PubChem database with the following identifier:

Identifier Value

PubChem CID 29835

IUPAC Name
3-(4,5-dihydro-1H-imidazol-2-ylmethyl)-1H-

indole

Physicochemical Properties:

The following table summarizes the key computed and experimental physicochemical

properties for 1H-Indole, 3-(2-imidazolin-2-ylmethyl)-. It is important to note that some of

these values are predicted based on its structure.
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Property Value Source

Molecular Formula C12H13N3 MolForge[3]

Molecular Weight 199.25 g/mol MolForge[3]

LogP (Octanol/Water Partition

Coefficient)
0.80 MolForge[3]

Topological Polar Surface Area

(TPSA)
40.20 Å² MolForge[3]

Hydrogen Bond Donors 2 MolForge[3]

Hydrogen Bond Acceptors 1 MolForge[3]

Rotatable Bonds 2 MolForge[3]

Section 2: Synthesis and Characterization
The synthesis of indole derivatives is a well-established field in organic chemistry, with

numerous named reactions available for the construction of the indole ring system.[4] For the

synthesis of 3-substituted indoles with an imidazole or imidazoline moiety, multi-step and one-

pot reactions have been reported for analogous compounds.

Conceptual Synthetic Workflow:
A plausible synthetic approach for 1H-Indole, 3-(2-imidazolin-2-ylmethyl)- could involve a

multi-step process starting from indole-3-acetic acid or a related derivative. The workflow would

logically proceed through the formation of an intermediate that can be cyclized to form the

imidazoline ring.
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Indole-3-acetic acid Amide/Thioamide IntermediateActivation & Amination Cyclization with EthylenediamineReaction 1H-Indole, 3-(2-imidazolin-2-ylmethyl)-Purification

Spectroscopic Analysis

1H & 13C NMR Mass Spectrometry (MS) Infrared (IR) Spectroscopy HPLC Purity Analysis

1H-Indole, 3-(2-imidazolin-2-ylmethyl)-

Structural Elucidation Molecular Weight Confirmation Functional Group Identification Purity Assessment

Potential Cellular Targets

Potential Cellular Outcomes

1H-Indole, 3-(2-imidazolin-2-ylmethyl)-

Protein Kinases Microtubule Assembly Inflammatory Pathways (e.g., NF-κB) Microbial Enzymes

Apoptosis Cell Cycle Arrest Anti-inflammatory Response Antimicrobial Action

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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imidazolin-2-ylmethyl)-]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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